Cas no 2097903-35-8 (4-{4-[1-(4-Fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-{4-[1-(4-Fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine
• CAS No: 2097903-35-8
• MF: C₁₉H₁₈F₄N₄O
• MW: 394.366037845612
• CID: 5467778
• Update Time: 2025-10-27

4-{4-[1-(4-Fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine
• [1-(4-fluorophenyl)cyclopropyl]-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• 4-{4-[1-(4-Fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C19H18F4N4O/c20-14-3-1-13(2-4-14)18(5-6-18)17(28)27-9-7-26(8-10-27)16-11-15(19(21,22)23)24-12-25-16/h1-4,11-12H,5-10H2
• InChI Key： JHPBVDOSBWGBQM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(N2CCN(C3C=C(C(F)(F)F)N=CN=3)CC2)=O)CC1

Computed Properties

• Exact Mass: 394.14167386 g/mol
• Monoisotopic Mass: 394.14167386 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.3
• Molecular Weight: 394.4

Additional information on 4-{4-[1-(4-Fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine

Comprehensive Overview of 4-{4-[1-(4-Fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine (CAS No. 2097903-35-8)

The compound 4-{4-[1-(4-Fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine (CAS No. 2097903-35-8) is a highly specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and fluorophenyl moiety, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and receptor targeting.

In recent years, the demand for fluorinated compounds and heterocyclic scaffolds has surged due to their enhanced metabolic stability and bioavailability. This compound aligns with these trends, as its piperazine and pyrimidine core are frequently employed in the design of bioactive molecules. Its CAS No. 2097903-35-8 serves as a critical identifier for researchers sourcing high-purity reagents for preclinical studies. The inclusion of a cyclopropane ring further adds to its stereochemical complexity, offering opportunities for chiral synthesis and enantioselective catalysis.

From an industrial perspective, 4-{4-[1-(4-Fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine is often discussed in forums focusing on small molecule therapeutics and crop protection agents. Its trifluoromethylpyrimidine moiety is particularly noteworthy, as this functional group is associated with improved lipophilicity and membrane permeability—a hot topic in medicinal chemistry. Additionally, the compound's potential applications in central nervous system (CNS) drug development have sparked discussions on platforms like ResearchGate and PubMed, where scientists debate its pharmacokinetic properties.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its fluorine-rich structure necessitates careful handling to avoid bioaccumulation concerns. This aligns with growing consumer interest in green chemistry and sustainable synthesis methods. Laboratories working with CAS No. 2097903-35-8 often emphasize solvent recovery and atom economy to minimize ecological impact, reflecting broader industry shifts toward eco-friendly practices.

Analytical challenges associated with this compound include its characterization via NMR spectroscopy and mass spectrometry, owing to the presence of multiple spin systems and isotopic patterns from fluorine atoms. These technical aspects are frequently searched by chemists optimizing purification protocols. Furthermore, the compound's stability under various pH conditions is a recurring theme in formulation studies, particularly for oral delivery systems where prodrug strategies might be employed.

In summary, 4-{4-[1-(4-Fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine represents a convergence of cutting-edge chemical design and practical application needs. Its CAS No. 2097903-35-8 serves as a gateway for researchers exploring fluorinated heterocycles, while its structural motifs continue to inspire innovations across multiple scientific disciplines. As the field evolves, this compound is poised to remain a key player in discussions about structure-activity relationships and rational drug design.